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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B1680116 Get Quote

Technical Support Center: NSC 109555
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NSC
109555. The information is designed to address common issues, particularly those related to its

solubility in experimental media.

Solubility Data
Properly dissolving NSC 109555 is critical for accurate and reproducible experimental results.

Below is a summary of its solubility in various solvents.

Solvent Solubility
Concentration
(mg/mL)

Molar
Concentration
(mM)

DMSO Soluble 20 mg/mL ~33.3 mM

Soluble to 10 mM 6.007 mg/mL 10 mM

PBS (pH 7.2) Soluble 10 mg/mL ~16.6 mM

Ethanol Soluble 3 mg/mL ~5.0 mM

DMF Soluble 2 mg/mL ~3.3 mM

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1680116?utm_src=pdf-interest
https://www.benchchem.com/product/b1680116?utm_src=pdf-body
https://www.benchchem.com/product/b1680116?utm_src=pdf-body
https://www.benchchem.com/product/b1680116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The molecular weight of NSC 109555 (dimethanesulfonate salt) is 600.7 g/mol [1] and

NSC 109555 (ditosylate) is 752.86 g/mol .[2] Calculations are based on the dimethanesulfonate

form unless otherwise specified.

Troubleshooting Insolubility in Media
Problem: NSC 109555 is precipitating when I add it to my cell culture media.

This is a common issue due to the hydrophobic nature of many small molecule inhibitors. Here

is a step-by-step guide to address this problem.

Experimental Workflow for Solubilizing NSC 109555
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Step 1: Prepare a Concentrated Stock Solution

Step 2: Intermediate Dilution (Optional but Recommended)

Step 3: Final Working Concentration

Step 4: Verification

Weigh out NSC 109555

Dissolve in 100% DMSO to a high concentration (e.g., 10-20 mM)

Serially dilute the DMSO stock with cell culture medium

Add the diluted NSC 109555 to the final culture volume

Ensure final DMSO concentration is non-toxic (typically <0.5%)

Visually inspect for any precipitation

Gently mix and pre-warm the final medium

Click to download full resolution via product page

Caption: Workflow for preparing NSC 109555 for cell-based assays.
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Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for making a stock solution of NSC 109555?

A1: Based on solubility data, Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing a high-concentration stock solution of NSC 109555.[1] It is soluble in DMSO up to 20

mg/mL or 10 mM.[1]

Q2: My NSC 109555 precipitated in the cell culture medium. What should I do?

A2: Precipitation in aqueous media is a common issue with hydrophobic compounds. Here are

some troubleshooting steps:

Lower the final concentration: The insolubility might be due to the final concentration of NSC
109555 being above its solubility limit in the media. Try using a lower final concentration.

Reduce the final DMSO concentration: While DMSO aids in solubility, high concentrations

can be toxic to cells.[3] Ensure the final concentration of DMSO in your cell culture medium

is typically below 0.5% and ideally at or below 0.1%.

Use a serum-containing medium for dilution: For some hydrophobic compounds, pre-diluting

the stock solution in a small volume of serum-containing medium before adding it to the final

culture volume can help maintain solubility.[4]

Vortex during dilution: When diluting the DMSO stock into the aqueous medium, vortex the

medium to ensure rapid and even distribution of the compound, which can prevent localized

high concentrations and subsequent precipitation.

Q3: Can I dissolve NSC 109555 directly in PBS or cell culture medium?

A3: While NSC 109555 is reported to be soluble in PBS (pH 7.2) at up to 10 mg/mL, it is

generally recommended to first prepare a concentrated stock solution in an organic solvent like

DMSO.[1] Dissolving it directly in aqueous solutions can be challenging and may lead to

incomplete dissolution or precipitation over time.

Q4: How should I store the NSC 109555 stock solution?
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A4: The NSC 109555 stock solution in DMSO should be stored at -20°C. Aliquot the stock

solution to avoid repeated freeze-thaw cycles.

Mechanism of Action: Chk2 Inhibition
NSC 109555 is a selective and ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2).[5]

Chk2 is a critical component of the DNA damage response pathway. In response to DNA

damage, Chk2 is activated, leading to cell cycle arrest and apoptosis.[6][7] By inhibiting Chk2,

NSC 109555 can sensitize cancer cells to DNA-damaging agents.[8]

Simplified Chk2 Signaling Pathway

DNA Damage Response

DNA Damage

ATM/ATR Activation

Chk2 Phosphorylation
(Activation)

Cell Cycle Arrest
(e.g., p53, Cdc25A) Apoptosis

NSC 109555

Click to download full resolution via product page

Caption: NSC 109555 inhibits Chk2 activation in the DNA damage pathway.

Experimental Protocols
Protocol 1: Preparation of NSC 109555 Stock Solution
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Materials:

NSC 109555 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

1. Briefly centrifuge the vial of NSC 109555 powder to ensure all the powder is at the bottom.

2. Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO. For example, to make a 10 mM stock from 1 mg of NSC 109555 (MW: 600.7 g/mol

), you would add 166.5 µL of DMSO.

3. Add the calculated volume of DMSO to the vial of NSC 109555.

4. Vortex thoroughly until the powder is completely dissolved. Gentle warming in a water bath

(37°C) may assist in dissolution.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

multiple freeze-thaw cycles.

6. Store the aliquots at -20°C.

Protocol 2: Dilution of NSC 109555 Stock Solution into
Cell Culture Medium

Materials:

NSC 109555 stock solution (e.g., 10 mM in DMSO)

Pre-warmed complete cell culture medium (with serum, if applicable)

Sterile tubes

Procedure:
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1. Thaw an aliquot of the NSC 109555 stock solution at room temperature.

2. Calculate the volume of the stock solution needed to achieve the desired final

concentration in your experiment. Remember to account for the final volume of the cell

culture.

3. It is recommended to perform a serial dilution. For example, first, dilute the 10 mM stock

1:10 in pre-warmed medium to get a 1 mM intermediate solution.

4. Add the required volume of the intermediate or stock solution to the final volume of the cell

culture medium. It is crucial to add the NSC 109555 solution to the medium while gently

vortexing or swirling the medium to ensure rapid mixing and prevent precipitation.

5. Ensure the final concentration of DMSO is below the toxic level for your specific cell line

(generally <0.5%).

6. Visually inspect the medium for any signs of precipitation before adding it to your cells. If

precipitation is observed, consider using a lower final concentration or optimizing the

dilution method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. NSC-109555 ditosylate | 66748-43-4 | Chk | MOLNOVA [molnova.com]

3. Considerations regarding use of solvents in in vitro cell based assays - PMC
[pmc.ncbi.nlm.nih.gov]

4. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC
[pmc.ncbi.nlm.nih.gov]

5. Crystal structure of checkpoint kinase 2 in complex with NSC 109555, a potent and
selective inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1680116?utm_src=pdf-body
https://www.benchchem.com/product/b1680116?utm_src=pdf-body
https://www.benchchem.com/product/b1680116?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/19811/nsc-109555
https://molnova.com/en/ProductsThr/NSC-109555%20ditosylate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7046810/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7046810/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2708046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2708046/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. creative-diagnostics.com [creative-diagnostics.com]

7. Crystal structure of checkpoint kinase 2 in complex with NSC 109555, a potent and
selective inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Inhibition of checkpoint kinase 2 (CHK2) enhances sensitivity of pancreatic
adenocarcinoma cells to gemcitabine - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [troubleshooting NSC 109555 insolubility in media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680116#troubleshooting-nsc-109555-insolubility-in-
media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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